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Hexanitrobenzene: A Comparative Review of its
Energetic Performance
For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the energetic performance of Hexanitrobenzene (HNB) against other

common high explosives, supported by experimental data from scientific literature.

Hexanitrobenzene (HNB), a molecule with the chemical formula C₆N₆O₁₂, is a high-density

explosive compound characterized by the presence of six nitro groups attached to a central

benzene ring.[1] This high degree of nitration imparts significant energetic potential to the

molecule. This review summarizes its key performance characteristics and compares them with

those of established military and industrial explosives: HMX (Octogen), RDX (Hexogen), and

TNT (Trinitrotoluene).

Quantitative Performance Comparison
The energetic properties of an explosive are primarily defined by its density, detonation velocity,

and detonation pressure. These parameters collectively determine the explosive's power and

brisance. The following table summarizes the key performance data for HNB and other

selected high explosives.
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Explosive
Chemical
Formula

Density
(g/cm³)

Detonation
Velocity (m/s)

Detonation
Pressure
(GPa)

Hexanitrobenzen

e (HNB)
C₆N₆O₁₂ 1.985 - 2.01 9,340 43

HMX (Octogen) C₄H₈N₈O₈ 1.91 9,100 39

RDX (Hexogen) C₃H₆N₆O₆ 1.80 8,750 34

TNT

(Trinitrotoluene)
C₇H₅N₃O₆ 1.654 6,900 21

Note: Values can vary slightly based on the crystal density and experimental conditions.

As the data indicates, Hexanitrobenzene exhibits superior performance in all key energetic

parameters when compared to HMX, RDX, and TNT. Its high density, coupled with a detonation

velocity exceeding 9,300 m/s and a detonation pressure of 43 GPa, places it among the most

powerful chemical explosives known.[1][2][3][4][5][6][7]

Experimental Protocols for Performance Evaluation
The determination of the energetic properties of high explosives involves highly specialized and

hazardous testing. While specific experimental protocols for Hexanitrobenzene are not widely

published due to its limited use and high sensitivity, the general methodologies employed for

characterizing high explosives are well-established.

Detonation Velocity Measurement:

The velocity at which a detonation wave propagates through an explosive column is a critical

measure of its performance. Common methods for its determination include:

D'Autriche Method: This classic technique involves embedding a detonating cord with a

known detonation velocity into the explosive charge. The point of collision of the two

detonation waves from the cord, initiated at different points along the explosive charge,

allows for the calculation of the explosive's detonation velocity.[8]
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Electronic Probes/Pins: A series of conductive pins are placed at precise intervals along the

explosive charge. As the detonation front passes each pin, it creates a short circuit,

generating an electrical signal. The time intervals between signals from consecutive pins are

measured to calculate the detonation velocity.[9]

Fiber Optic Detonation Velocity (FODV) Testing: Optical fibers are placed at known distances

along the explosive sample. The intense light from the detonation front is transmitted through

the fibers to a recording instrument. The time difference between the arrival of the light

pulses is used to determine the detonation velocity.[10]

Streak Photography: A high-speed streak camera records the luminous detonation front as it

travels along the explosive charge. The angle of the recorded streak on the film is

proportional to the detonation velocity.[11]

Detonation Pressure Measurement:

Detonation pressure is the immense pressure generated at the detonation front and is a key

indicator of an explosive's brisance or shattering effect. Methods for its determination include:

Plate Dent Test: A standardized charge of the explosive is detonated in contact with a steel

witness plate. The depth of the resulting dent in the plate is correlated to the detonation

pressure.[8][10]

Aquarium Test: The explosive charge is detonated underwater, and the shock wave velocity

in the water is measured using high-speed photography or pressure transducers. The

detonation pressure can then be calculated from the shock wave parameters.[9]

Photonic Doppler Velocimetry (PDV): This modern laser-based technique measures the

velocity of a surface (a "flyer plate" or a window material) driven by the detonating explosive.

From this velocity data, the detonation pressure can be precisely calculated using shock

physics principles.[10][12]

Structure-Performance Relationship
The exceptional energetic performance of Hexanitrobenzene is a direct consequence of its

molecular structure. The presence of six electron-withdrawing nitro groups on the aromatic
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benzene ring results in a high-density, oxygen-rich molecule with a significant amount of stored

chemical energy.

Molecular Structure
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Caption: Relationship between Hexanitrobenzene's structure and performance.

Limitations and Practical Considerations
Despite its impressive energetic properties, Hexanitrobenzene has several drawbacks that

have limited its practical application. It is reported to be sensitive to light and moisture, which

can lead to decomposition and instability over time.[1] The synthesis of HNB is also a complex

and hazardous process.[1] These factors have led to it being primarily a subject of academic

and research interest rather than a widely used explosive.

In conclusion, Hexanitrobenzene stands out as a highly powerful explosive, demonstrating

superior performance metrics compared to HMX, RDX, and TNT. Its energetic characteristics

are intrinsically linked to its highly nitrated molecular structure. However, its practical utility is

hampered by stability and synthesis challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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